2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2-oxo-1,3-benzoxazol-3-yl)-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C18H16N4O3S/c23-17(12-22-14-4-1-2-5-15(14)25-18(22)24)19-8-10-21-9-7-13(20-21)16-6-3-11-26-16/h1-7,9,11H,8,10,12H2,(H,19,23)
• InChI Key: ZZJUUBIUAPLIMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NCCN3C=CC(=N3)C4=CC=CS4
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

The compound contains several functional groups including an oxazolone ring, a pyrazole ring, and a thiophene ring. Oxazolones are five-membered heterocyclic compounds containing an oxygen atom, a nitrogen atom, and a carbonyl group. Pyrazoles are also five-membered heterocyclic compounds, but they contain two adjacent nitrogen atoms. Thiophenes are five-membered heterocyclic compounds containing a sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the heterocyclic rings could impact its solubility, stability, and reactivity.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

• Research on pyrazole-acetamide derivatives has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes demonstrated significant antioxidant activity, highlighting their potential in addressing oxidative stress-related conditions (Chkirate et al., 2019).

Insecticidal Assessment

• Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal properties against the cotton leafworm, indicating potential applications in pest control (Fadda et al., 2017).

Antitumor Activity

• Novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have been synthesized and showed promising inhibitory effects on different cancer cell lines. This suggests their potential use in developing new anticancer therapies (Albratty et al., 2017).

Synthesis and Characterization of Thiazole Derivatives

• Thiazole derivatives have been synthesized and characterized, displaying significant anti-bacterial and anti-fungal activities. This points to their potential applications in developing new antimicrobial agents (Saravanan et al., 2010).

Optoelectronic Properties

• Thiazole-based polythiophenes have been explored for their optoelectronic properties, indicating potential applications in electronic and optoelectronic devices (Camurlu & Guven, 2015).

Future Directions

The study of heterocyclic compounds is a very active area of research in organic chemistry due to their prevalence in biologically active compounds. Therefore, compounds like this one could have potential applications in fields such as medicinal chemistry.